Mifepristone, a Path to a Longer Life?

Researchers at University of Southern California may have found the beginnings of a path toward increasing human lifespan. The research shows the drug mifepristone can extend the lives of two very different species used in laboratory studies, suggesting the findings may apply to other species, including human beings. The original research paper can be accessed here:

Studying one of the most common laboratory models used in genetic research, the fruit fly Drosophila, the research team found that the drug mifepristone extends the lives of female flies that have mated. It seems that the mated flies ate the drug, their metabolism stuck with the healthier pathways, and they lived longer than their mated sisters who did not get mifepristone. Notably, these metabolic pathways are conserved in humans, and are associated with health and longevity.

structural formula mifepristone

Mifepristone, also known as RU-486, is a derivative of the synthetic progestin norethindrone with antiprogesterone activity. Mifepristone competitively binds to the progesterone receptor, resulting in inhibition of the effects of endogenous or exogenous progesterone. Mifepristone is a potent synthetic steroidal antiprogesterone which is used as a single dose in combination with misoprostol, a prostaglandin analogue, to induce medical abortion. Mifepristone with misoprostol have not been associated with serum enzyme elevations or with clinically apparent liver injury.

Progesterone, one of the hormones that play a large role in pregnancy, thickens the lining of a woman’s uterus and prepares it for the implantation of a fertilized egg, ensuring a successful pregnancy. Mifepristone binds to hormone receptor cells, preventing progesterone from binding to them and initiating progesterone’s chemical changes. When that happens, the uterus does not receive the signal to begin preparing for the implantation of an egg, remaining inhospitable to an egg.

Research-grade mifepristone and related compounds currently available at VulcanChem
* Please note that the compounds are for research use only, not for human or veterinary use.

Name More information
Mifepristone https://www.vulcanchem.com/product/inhibitors/VC1097391
Misoprostol https://www.vulcanchem.com/product/inhibitors/VC1071041
Q-102806 https://www.vulcanchem.com/product/reference-standards/84371-64-2

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